Cas no 32669-30-0 (2,2'-(1,4-Phenylene)bis[4-(2-methylpropyl)-1,3-oxazol-5(4H)-one])

• Product name: 2,2'-(1,4-Phenylene)bis[4-(2-methylpropyl)-1,3-oxazol-5(4H)-one]
• CAS No: 32669-30-0
• MF: C₂₀H₂₄N₂O₄
• MW: 356.415565490723
• CID: 2822183
• PubChem ID: 14529604

2,2'-(1,4-Phenylene)bis[4-(2-methylpropyl)-1,3-oxazol-5(4H)-one] Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6702974
• p-phenylenebis[4-isobutyl-2-oxazolin-5-one]
• 32669-30-0
• 2,2'-(1,4-Phenylene)bis[4-(2-methylpropyl)-1,3-oxazol-5(4H)-one]
• DTXSID70561294

• Inchi： InChI=1S/C20H24N2O4/c1-11(2)9-15-19(23)25-17(21-15)13-5-7-14(8-6-13)18-22-16(10-12(3)4)20(24)26-18/h5-8,11-12,15-16H,9-10H2,1-4H3
• InChI Key： CWSQHIFYUFIBTO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 356.17360725Da
• Monoisotopic Mass: 356.17360725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3Ų
• XLogP3: 4.4